4-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one

• IUPAC Name: 4-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-1-methyl-1,4,10-triazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C21H31N3O2/c1-20(2)13-17-12-16(4-5-18(17)26-20)14-24-11-10-23(3)21(15-24)7-6-19(25)22-9-8-21/h4-5,12H,6-11,13-15H2,1-3H3,(H,22,25)
• InChI Key: YOOZLIDOGBCYCA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C=CC(=C2)CN3CCN(C4(C3)CCC(=O)NCC4)C)C
• Molecular Formula: C21H31N3O2
• Molecular Weight: 357.5 g/mol

Description

This compound belongs to a class of chemicals with complex molecular structures featuring benzofuran and triazaspiro[5.6]dodecanone frameworks. Compounds within this class are often studied for their unique physical, chemical, and potentially biological properties.

Synthesis Analysis

The synthesis of compounds similar to the one typically involves multi-step chemical reactions, including bromination, cyanoethylation, and alkylation processes. For instance, Kuroyan et al. (1986) described the synthesis of 1,4,9-triazaspiro[5.5]undecane and 3,7,11-triazaspiro[5.6]dodecane through bromination and subsequent reactions, which might reflect the synthetic route for the compound of interest (Kuroyan, Sarkisyan, & Vartanyan, 1986).

Molecular Structure Analysis

The molecular structure of compounds with benzofuran and triazaspiro frameworks has been elucidated using techniques like X-ray crystallography. For example, Abdel-Wahab et al. (2023) synthesized novel compounds and determined their structure, showcasing common intermolecular interactions and variations in molecular conformations due to different substituents (Abdel-Wahab, Kariuki, Mohamed, & El‐Hiti, 2023).

Chemical Reactions and Properties

The reactivity of such compounds involves transformations that could lead to novel derivatives with interesting properties. For instance, Dean et al. (1976) investigated reactions leading to a spirobenzofuran derivative, indicating the potential chemical versatility of the benzofuran moiety (Dean, Mitchell, Parvizi, & Thebtaranonth, 1976).

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary widely and is often related to their biological activity.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary widely depending on their specific structure.

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological and pharmacological applications, and they continue to be a focus of research in drug discovery.